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Compound of Interest

Compound Name: ZINC69391

Cat. No.: B10811055

For immediate release

This document provides essential safety and logistical information for the proper disposal of
ZINC69391, a specific Racl inhibitor used in research. Adherence to these procedures is
critical to ensure the safety of laboratory personnel and to maintain environmental compliance.
This guide is intended for researchers, scientists, and drug development professionals who
handle this compound.

Chemical and Safety Data Overview

ZINC69391 is a small molecule inhibitor of the Rac1-GEF interaction with the chemical formula
Ci14H14F3Ns.[1] While comprehensive toxicological data is not available, the compound should
be handled with care, assuming potential hazards associated with this chemical class.
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Property Value Reference

CAS Number 303094-67-9 [L121[3][41[5]16]1[7]
Molecular Formula C14H14F3Ns [1]12]

Molecular Weight 309.29 g/mol [1]

Appearance Solid [2]

Soluble in DMSO (=10 mg/ml),
Solubility Sparingly soluble in Ethanol [2]
(2-10 mg/ml)

May be harmful if inhaled,

ingested, or in case of skin/eye
Potential Hazards contact. May cause irritation. [8]

Toxicological properties not

fully characterized.

May emit toxic gases such as
carbon monoxide (CO), carbon

Decomposition Products dioxide (COz), hydrochloric [8]
acid (HCI), and nitrogen oxides

upon thermal decomposition.

Experimental Protocol for Disposal

The following step-by-step protocol outlines the recommended procedure for the disposal of
ZINC69391 and associated contaminated materials. This protocol is based on general best
practices for handling halogenated organic compounds and laboratory chemical waste.

Personnel Protective Equipment (PPE) Required:
o Chemical resistant gloves (e.g., nitrile)
» Safety glasses or goggles

e Lab coat
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Procedure:
o Waste Segregation:

o All solid waste contaminated with ZINC69391, including unused compound, contaminated
personal protective equipment (gloves, etc.), and labware (e.g., pipette tips, tubes), must
be segregated from general laboratory waste.

o Due to the presence of fluorine, this waste is classified as halogenated organic waste.[9]
[10]

» Solid Waste Collection:
o Carefully sweep or vacuum up any dry ZINC69391 powder. Avoid creating dust.[8]

o Place all solid waste into a designated, clearly labeled, and sealable hazardous waste
container.

o The container label should include:

"Hazardous Waste"

"ZINC69391"

"Halogenated Organic Solid Waste"

The primary hazard(s) (e.g., "Toxic," "Irritant")

Date of accumulation

 Liquid Waste Collection (from solutions):

o Collect all liquid waste containing ZINC69391 (e.g., from cell culture media, experimental
solutions) in a separate, leak-proof, and clearly labeled hazardous waste container.

o The container label should include:

= "Hazardous Waste"
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"ZINC69391 in [Solvent Name]"

"Halogenated Organic Liquid Waste"

The primary hazard(s) of the compound and the solvent.

Date of accumulation

o Do not dispose of ZINC69391 solutions down the drain.

e Decontamination of Surfaces and Glassware:

o Decontaminate all surfaces and non-disposable glassware that have come into contact
with ZINC69391.

o Use alcohol to wipe down surfaces.[8]

o Collect the cleaning materials (e.g., wipes, paper towels) and dispose of them as
halogenated organic solid waste.

o Rinse glassware with an appropriate solvent and collect the rinsate as halogenated
organic liquid waste.

o Storage of Waste:

o Store the sealed hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory.

o Ensure the storage area is well-ventilated.
» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

o High-temperature incineration is the recommended disposal method for halogenated
organic compounds to ensure complete destruction and prevent the release of harmful
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substances.[9]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of ZINC69391.
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Caption: ZINC69391 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of ZINC69391: A Comprehensive
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10811055#zinc69391-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.dcchemicals.com/msds/MSDS_DC43389.html
https://www.targetmol.com/attachment/sds/8F960DA5-5BDB-4766-A3E2-9202467D156F/T24833
https://www.axonmedchem.com/files/3790/3790-MSDS-B1.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Safe_Laboratory_Practices_in_Handling_Fluorinated_Organic_Compounds.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/product/b10811055#zinc69391-proper-disposal-procedures
https://www.benchchem.com/product/b10811055#zinc69391-proper-disposal-procedures
https://www.benchchem.com/product/b10811055#zinc69391-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10811055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10811055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

